Cas no 688355-46-6 (2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanyl-N-2-(4-sulfamoylphenyl)ethylacetamide)

• Product Name: 2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanyl-N-2-(4-sulfamoylphenyl)ethylacetamide
• CAS No: 688355-46-6
• MF: C₂₆H₂₇N₅O₄S₂
• MW: 537.653682947159
• CID: 5994936
• PubChem ID: 4548365
• Update Time: 2025-07-14

2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanyl-N-2-(4-sulfamoylphenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanyl-N-2-(4-sulfamoylphenyl)ethylacetamide
• HMS627M11
• ChemDiv1_014355
• 2-[4-[(4-methoxyphenyl)methylamino]quinazolin-2-yl]sulfanyl-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• SR-01000565618-1
• AKOS002084047
• 2-((4-((4-methoxybenzyl)amino)quinazolin-2-yl)thio)-N-(4-sulfamoylphenethyl)acetamide
• SR-01000565618
• F6548-4589
• Z3221982209
• 688355-46-6
• 2-[(4-{[(4-methoxyphenyl)methyl]amino}quinazolin-2-yl)sulfanyl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide

• Inchi： 1S/C26H27N5O4S2/c1-35-20-10-6-19(7-11-20)16-29-25-22-4-2-3-5-23(22)30-26(31-25)36-17-24(32)28-15-14-18-8-12-21(13-9-18)37(27,33)34/h2-13H,14-17H2,1H3,(H,28,32)(H2,27,33,34)(H,29,30,31)
• InChI Key： SLLNJYPMVXIDOK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCNC(CSC1=NC2C=CC=CC=2C(=N1)NCC1C=CC(=CC=1)OC)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 537.15044671g/mol
• Monoisotopic Mass: 537.15044671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 170Ų

Additional information on 2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanyl-N-2-(4-sulfamoylphenyl)ethylacetamide

Professional Introduction to Compound with CAS No. 688355-46-6 and Product Name: 2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanyl-N-2-(4-sulfamoylphenyl)ethylacetamide

The compound in question, identified by the CAS number 688355-46-6, is a sophisticated molecular entity that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, formally known as 2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanyl-N-2-(4-sulfamoylphenyl)ethylacetamide, represents a convergence of advanced organic synthesis and medicinal chemistry, embodying the latest trends in drug discovery and development.

At the core of this compound's structure lies a quinazoline scaffold, which is a heterocyclic aromatic ring system that has been extensively studied for its pharmacological properties. Quinazolines are known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The presence of a 4-methoxyphenyl)methylamino group in the quinazoline ring enhances its potential bioactivity by introducing a polar, electron-rich moiety that can interact with biological targets. This modification is particularly relevant in the context of modern drug design, where targeted interactions with specific enzymes or receptors are crucial for achieving therapeutic efficacy.

The sulfanyl group (-S-) in the compound's name is another key feature that contributes to its unique chemical properties. Sulfanyl groups are often involved in hydrogen bonding and can influence the compound's solubility and stability. In pharmaceutical applications, such groups can enhance binding affinity to biological targets, making them valuable in the design of small molecule inhibitors. The combination of a quinazoline core with a sulfanyl group suggests that this compound may exhibit enhanced pharmacokinetic properties, which are critical for drug development.

The N-terminal N-2-(4-sulfamoylphenyl)ethylacetamide moiety further complicates the molecule's structure but also adds to its potential therapeutic relevance. Sulfamoyl groups are known for their ability to modulate enzyme activity and have been incorporated into numerous drugs due to their favorable pharmacological profiles. The ethylacetamide portion of the molecule provides a hydrophilic anchor that can improve solubility, while the 4-sulfamoylphenyl group introduces additional polar interactions. This segment of the molecule is particularly interesting because it may allow for selective binding to specific biological targets, thereby increasing therapeutic specificity.

Recent advancements in computational chemistry and machine learning have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation. In the case of CAS No. 688355-46-6, computational modeling has suggested potential interactions with various enzymes and receptors, including those involved in cancer pathways and inflammatory responses. Such predictions are highly valuable in guiding experimental efforts and optimizing lead compounds for clinical development.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful regioselective functionalization of the quinazoline core, followed by introduction of the sulfanyl and sulfamoyl groups. Each step must be meticulously controlled to ensure high yield and purity, which are essential for pharmaceutical applications. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, highlights the sophistication involved in producing such complex molecules.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that it may possess inhibitory activity against key enzymes involved in cancer progression. By targeting these enzymes, the compound could disrupt critical signaling pathways that drive tumor growth and metastasis. Additionally, its structural features suggest that it might exhibit anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases.

The sulfamoyl group in particular has been identified as a key pharmacophore responsible for many of these bioactivities. Sulfamoyl compounds have shown promise in preclinical studies as inhibitors of various kinases and other enzymes implicated in disease processes. The combination of this pharmacophore with the quinazoline scaffold creates a molecule with multiple interaction points on biological targets, potentially leading to enhanced efficacy compared to single-target inhibitors.

In conclusion, CAS No. 688355-46-6 represents a cutting-edge chemical entity with significant therapeutic potential. Its complex structure, featuring multiple functional groups such as 4-methoxyphenyl)methylamino, sulfanyl, and sulfamoyl moieties, positions it as a promising candidate for further development in medicinal chemistry. As research continues to uncover new biological targets and synthetic strategies, compounds like this one will play an increasingly important role in addressing complex diseases through innovative drug design approaches.